Cas no 438461-39-3 (Iodomethylcyclooctane)

Iodomethylcyclooctane structure
Iodomethylcyclooctane structure
Product Name:Iodomethylcyclooctane
CAS No:438461-39-3
MF:C9H17I
MW:252.135755300522
CID:324752
PubChem ID:2763007
Update Time:2025-04-19

Iodomethylcyclooctane Chemical and Physical Properties

Names and Identifiers

    • Iodomethylcyclooctane
    • CYCLOOCTYLMETHYL IODIDE
    • 438461-39-3
    • FT-0753470
    • REEPTAINTWFSIK-UHFFFAOYSA-N
    • CYCLOOCTYLMETHYLIODIDE
    • (iodomethyl)cyclooctane
    • SCHEMBL2653714
    • DTXSID20376658
    • Inchi: 1S/C9H17I/c10-8-9-6-4-2-1-3-5-7-9/h9H,1-8H2
    • InChI Key: REEPTAINTWFSIK-UHFFFAOYSA-N
    • SMILES: ICC1CCCCCCC1

Computed Properties

  • Exact Mass: 252.03700
  • Monoisotopic Mass: 252.03750g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 72.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0.00000
  • LogP: 3.78190
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